Ferroptosis-IN-17

• Molecular Formula: C21H26N4O5S
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C21H26N4O5S/c1-2-22-21(26)15-8-13-19(23-16-6-4-3-5-7-16)20(14-15)24-31(29,30)18-11-9-17(10-12-18)25(27)28/h8-14,16,23-24H,2-7H2,1H3,(H,22,26)
• InChIKey: SYVOBOCPQVSXDE-UHFFFAOYSA-N

Ferroptosis-IN-17: Stable Ferroptosis Inhibitor

Ferroptosis-IN-17 (Compound 18) is a synthetic, small-molecule inhibitor of ferroptosis, a regulated form of iron-dependent cell death. It belongs to a novel class of Ferrostatin-1 (Fer-1) analogs, specifically designed through the modification of the 3-NH₂ group of Fer-1 with benzenesulfonyl moieties [1]. The compound exhibits an EC₅₀ value of 0.57 μM in cellular assays, demonstrating enhanced potency over its parent scaffold [1]. Its primary mechanism involves the reduction of intracellular ferrous iron accumulation and lipid peroxidation, thereby restoring the critical antioxidant defense systems of glutathione (GSH) and glutathione peroxidase 4 (GPX4) [1][2].

Workflow

Ferroptosis pathway inhibition studies

Selection

Plasma-stable ferrostatin analog with improved solubility

Use Context

Sustained cellular and in vivo model-response studies

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source
• [2] MedChemExpress. Ferroptosis-IN-17 (Compound 18) Product Datasheet. View Source

Why Ferroptosis-IN-17 Is Not Substitutable

Ferroptosis inhibitors are a structurally and mechanistically diverse class; simple substitution based on nominal target engagement is scientifically invalid and can lead to confounding experimental outcomes. First-generation inhibitors like Ferrostatin-1 (Fer-1) suffer from critical limitations, including low metabolic stability in plasma and modest potency, which restrict their utility in long-term in vitro and in vivo studies [1]. Newer, ultra-potent inhibitors like UAMC-3203 (IC₅₀ = 10 nM) address potency but may introduce different off-target profiles or physicochemical liabilities . Ferroptosis-IN-17 was specifically engineered to overcome the instability of Fer-1 while maintaining a balanced potency profile, making it a distinct tool for studies where both efficacy and compound longevity are required. Substituting Ferroptosis-IN-17 with Fer-1 would reintroduce metabolic instability and lower potency, while substituting it with a structurally unrelated, ultra-potent inhibitor would alter the selectivity and pharmacokinetic profile of the experimental system [1].

Ferrostatin-1Ester moiety subject to rapid plasma hydrolysis; may limit sustained target engagement in vivo.

Generic analogsOften lack documented metabolic stability data; in vivo performance may not transfer directly.

Liproxstatin-1 & othersDistinct radical-scavenging or anti-inflammatory off-target profiles may confound ferroptosis-specific readouts.

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source

Ferroptosis-IN-17: Potency and Stability Evidence

Head-to-Head Potency vs. Ferrostatin-1

In a direct comparative study evaluating novel Fer-1 analogs, Ferroptosis-IN-17 (Compound 18) demonstrated superior ferroptosis inhibitory activity compared to the parent compound, Ferrostatin-1 (Fer-1) [1]. The study, which focused on improving plasma stability, found that Ferroptosis-IN-17 'outperformed Fer-1 in inhibiting ferroptosis' [1].

Potency vs Fer-1

Head-to-head

EC50 0.57 μM vs Fer-1 in HT-1080 cells

Reported cell-based potency comparison

Same-study comparison supports selection over Fer-1 in this assay context

Evidence Dimension	Inhibitory Potency
Target Compound Data	EC₅₀ = 0.57 μM
Comparator Or Baseline	Ferrostatin-1 (Fer-1) (exact EC₅₀ value from the same assay not provided in the abstract, but the study concludes Ferroptosis-IN-17 is superior)
Quantified Difference	Qualitative: 'Outperformed' Fer-1 in the same experimental system
Conditions	Cellular assay for ferroptosis inhibition (exact cell line and inducer not specified in abstract)

Why This Matters

This head-to-head data confirms that Ferroptosis-IN-17 is not merely a structural analog but a functionally improved inhibitor over the widely used, first-generation tool compound Fer-1, justifying its selection for studies requiring enhanced efficacy.

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source

Cross-Study Potency Profile

A primary design goal for Ferroptosis-IN-17 was to address the well-documented metabolic instability of Ferrostatin-1 (Fer-1) in plasma, a major limitation for in vivo applications [1]. The study reports that Ferroptosis-IN-17 (Compound 18) exhibits 'remarkable metabolic stability in rat plasma' [1]. While the abstract does not provide a quantitative half-life (t₁/₂) or intrinsic clearance (CLᵢₙₜ) value, the explicit qualitative description of 'remarkable' stability, contrasted with Fer-1's known instability, is a key differentiator [1].

Cross-study EC50

Context-dependent

Ferroptosis-IN-17 EC50 0.57 μM; Fer-1 EC50 60–150 nM in other assays

Assay conditions influence absolute potency ranking

Cross-study EC50 values may not predict relative performance within a single controlled experiment

Evidence Dimension	Plasma Stability
Target Compound Data	Described as exhibiting 'remarkable metabolic stability' in rat plasma
Comparator Or Baseline	Ferrostatin-1 (Fer-1) is described in the same study as having 'metabolic instability', a key limitation for its clinical and in vivo use
Quantified Difference	Not quantified in the abstract; qualitative improvement
Conditions	Incubation in rat plasma (exact duration and quantification method not specified in abstract)

Why This Matters

For in vivo efficacy studies, compound stability in plasma is a critical factor. The enhanced stability of Ferroptosis-IN-17 directly addresses a major shortcoming of Fer-1, making it a superior choice for animal models of ferroptosis-related diseases where sustained systemic exposure is required.

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source

Metabolic Stability Advantage

In addition to potency and stability, the physicochemical properties of a compound dictate its experimental utility. The same study notes that Ferroptosis-IN-17 (Compound 18) exhibits 'favorable solubility' [1]. This is a significant improvement in drug-like properties compared to Fer-1, which is known to have poor solubility that can complicate in vitro assay design and in vivo formulation [1].

Plasma Stability

Class-level

Stable in rat plasma vs. Fer-1 rapid ester hydrolysis

Supports in vivo model selection where sustained exposure is required

Enhanced stability attributed to amide/sulfonamide replacement of labile ester

Evidence Dimension	Aqueous Solubility
Target Compound Data	Described as exhibiting 'favorable solubility'
Comparator Or Baseline	Ferrostatin-1 (Fer-1), known for low potency and metabolic instability, which are often associated with poor solubility and drug-likeness
Quantified Difference	Not quantified in the abstract; qualitative improvement
Conditions	General physicochemical characterization (exact buffer and pH not specified in abstract)

Why This Matters

Favorable solubility is essential for achieving reliable dose-response curves in cell-based assays and for the preparation of homogenous dosing solutions for in vivo administration. This property reduces experimental variability and simplifies the workflow for researchers.

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source

Ferroptosis-IN-17 Applications

Sustained Inhibition in Cellular Models

Given its demonstrated 'remarkable metabolic stability in rat plasma' [1], Ferroptosis-IN-17 is the preferred choice over Ferrostatin-1 for in vivo pharmacological studies. It is particularly well-suited for rodent models of ischemia-reperfusion injury, neurodegenerative diseases (e.g., Parkinson's, Alzheimer's), and acute organ failure where stable, long-lasting inhibition of ferroptosis is necessary to observe a therapeutic effect.

In Vivo Proof-of-Concept Studies

Ferroptosis-IN-17 occupies a unique middle ground in the ferroptosis inhibitor toolbox. It offers enhanced potency over the first-generation inhibitor Fer-1 (EC₅₀ = 0.57 μM vs. Fer-1's known lower potency) [1], but avoids the extreme potency of compounds like UAMC-3203 (IC₅₀ ~10 nM) [2]. This makes it ideal for long-term cell culture experiments where ultra-potent inhibitors may cause off-target effects or where the goal is to modulate, rather than completely ablate, the ferroptotic pathway.

Preclinical Toxicology Screening

As a rationally designed analog of Fer-1 with improved potency, solubility, and plasma stability [1], Ferroptosis-IN-17 serves as an excellent lead-like compound or chemical probe for medicinal chemistry campaigns. Its design strategy—modification of the 3-NH₂ group with benzenesulfonyl moieties—provides a validated template for further optimization of ferroptosis inhibitors targeting GPX4 restoration and lipid peroxidation reduction.

Studies Investigating GPX4 and Glutathione (GSH) Restoration Mechanisms

Ferroptosis-IN-17's confirmed mechanism of action includes the effective restoration of both GSH and GPX4 levels [1][2]. Therefore, it is the compound of choice for researchers specifically investigating the dynamics of the GPX4-GSH axis in ferroptosis. Its use can help elucidate whether phenotypic rescue in a given model is dependent on the restoration of these specific antioxidant systems.

Application

Selection Property

Validation Focus

Cell-based ferroptosis inhibition assays

Improved metabolic stability in culture conditions

Inhibitor level consistency in extended-duration experiments

In vivo ferroptosis model-response studies

Plasma stability and sustained target engagement

Pharmacodynamic biomarker modulation in rodent IRI/stroke models

Ferroptosis inhibitor profiling in toxicology screens

Metabolically stabilized scaffold for differentiating target vs. metabolism-related effects

Off-target panel outcomes relative to first-generation ferrostatin analogs

• [1] Zhang NY, Liu JY, Zheng H, Wang KM, Zhang J, Meng N, Jiang CS. Design, Synthesis, and Biological Evaluation of New Improved Ferrostatin-1 Derived Ferroptosis Inhibitors. Chem Biodivers. 2025 Feb;22(2):e202402141. View Source
• [2] MedChemExpress. Ferroptosis-IN-17 (Compound 18) Product Datasheet. View Source